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Compound of Interest

Compound Name: 1-Ethyl-2-methylcyclopentane

CAS No.: 930-89-2

Cat. No.: B15972667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-1-Ethyl-2-methylcyclopentane is a saturated cyclic hydrocarbon with the molecular

formula C₈H₁₆.[1] As a simple alkyl-substituted cycloalkane, it serves as a fundamental

structural motif. While direct applications in drug development are not extensively documented

in peer-reviewed literature, the cyclopentane scaffold itself is a recurring and valuable

component in a multitude of biologically active molecules and approved pharmaceuticals.[2][3]

Its unique conformational properties and its role as a bioisostere for other five-membered rings,

such as furanoses, make it a relevant object of study in medicinal chemistry.[3]

This technical guide provides a comprehensive overview of the structural and physicochemical

properties of trans-1-Ethyl-2-methylcyclopentane, outlines a general synthetic approach, and

discusses the broader context of cyclopentane derivatives in drug discovery, addressing the

absence of specific biological data for this particular compound.
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The structural formula of trans-1-Ethyl-2-methylcyclopentane is characterized by a five-

membered carbon ring. An ethyl group and a methyl group are attached to adjacent carbon

atoms (positions 1 and 2). The "trans" designation indicates that these two alkyl substituents

are located on opposite sides of the plane of the cyclopentane ring.[1]

Caption: 2D structural representation of trans-1-Ethyl-2-methylcyclopentane.

Physicochemical Properties
A summary of the key physicochemical properties of trans-1-Ethyl-2-methylcyclopentane is

provided in the table below. These properties are essential for its handling, purification, and for

predicting its behavior in various chemical and biological systems.

Property Value Reference(s)

Molecular Formula C₈H₁₆ [1]

Molecular Weight 112.21 g/mol [1]

CAS Number 930-90-5 [4]

Appearance Colorless liquid [1]

Melting Point -105.9 °C [1]

Boiling Point 121.14 °C [1]

Density 0.7649 g/cm³ [1]

Refractive Index 1.4195 [1]

Vapor Pressure 15.6 mmHg at 25°C [1]

Flash Point 13.5 °C [1]

Experimental Protocols
General Synthetic Approach
While a specific, detailed experimental protocol for the synthesis of trans-1-Ethyl-2-
methylcyclopentane is not readily available in the literature, a plausible approach can be
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derived from general methods for the synthesis of 1,2-disubstituted cyclopentanes. One such

strategy involves the stereoselective reduction of a corresponding cyclopentene precursor.

Conceptual Synthesis Workflow:

Synthesis of Precursor Stereoselective Reduction

Product Isolation

1-Ethyl-2-methylcyclopentene Catalytic Hydrogenation
(e.g., H2, Pd/C)Starting Materials

Multi-step synthesis

trans-1-Ethyl-2-methylcyclopentane

cis-1-Ethyl-2-methylcyclopentane

Purification
(e.g., Distillation)

Compound Library Synthesis
(e.g., based on cyclopentane scaffold)

High-Throughput Screening (HTS)
(Biochemical or Cell-based assays)

Hit Identification

Hit-to-Lead Optimization
(SAR studies)

Lead Candidate Selection

Preclinical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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